Cas no 140462-76-6 (Olopatadine hydrochloride)

• Product Name: Olopatadine hydrochloride
• CAS No: 140462-76-6
• MF: C₂₁H₂₄ClNO₃
• MW: 373.873165130615
• MDL: MFCD00875716
• CID: 64633
• PubChem ID: 5282402
• Update Time: 2026-01-21

Olopatadine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Olopatadine Hydrochloride
• OLOPATADINE HCL
• OLOPATDINEHYDROCHLORIDE
• OLOPATADINE HYDROCHLORIDE AND THE INTERMEDIATES
• (Z)-11-[3-(Dimethylamino)propylidene]-6,11-dihydrodibenz[b,e]oxepin-2-acetic acid hydrochloride
• OLAPATADINE HCL
• Olopatadine (hydrochloride)
• Olopatadine Hydrochl
• ALO4943A
• KW4679
• (11Z)-11-[3-(Dimethylamino)propylidene]-6,11-dihydrodibenz[b,e]oxepin-2-acetic acid hydrochloride
• AL-4943A
• KW-4679
• Opatanol
• Patanol
• Pataday
• Allelock
• Patanase
• Pazeo
• KW 4679
• 2XG66W44KF
• DSSTox_RID_81657
• DSSTox_CID_26486
• DSSTox_GSID_46486
• Patadine
• Olopine
• Olopax
• CVS Eye Allergy Itch ReliefTwice Daily
• ALO-4943A
• ALO4943A;KW4679
• AKOS015895232
• Eye Allergy Itch and Redness ReliefTwice Daily Relief
• OLOPATADINE HYDROCHLORIDE (USP MONOGRAPH)
• OLOPATADINE HYDROCHLORIDE [VANDF]
• RYALTRIS COMPONENT OLOPATADINE HYDROCHLORIDE
• Olopatadine Hydrochloride Ophthalmic SolutionTwice Daily
• Olopatadine hydrochloride [USAN:USP]
• Olopatadine Hydrochloride Ophthalmic
• C72607
• AKOS025149118
• HVRLZEKDTUEKQH-NOILCQHBSA-N
• s2494
• Olopatadine hydrochloride- Bio-X
• 2-{2-[3-(dimethylamino)propylidene]-9-oxatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-5-yl}acetic acid hydrochloride
• Olopatadine hydrochloride (JP17/USP)
• BCP9001022
• SR-01000763388
• PATADAY ONCE DAILY RELIEF
• MFCD00875716
• Eye Allergy Itch ReliefOnce Daily Relief
• Olopatadine Hydrochloride Ophthalmic Solution
• Olopatadine hydrochloride [USAN]
• ALO 4943A
• UNII-2XG66W44KF
• OLOPATADINE HYDROCHLORIDE (USP-RS)
• O0361
• CVS Eye Allergy Itch ReliefOnce Daily
• Olopatadine hydrochloride (Opatanol)
• SR-01000763388-4
• 2-[(2Z)-2-[3-(dimethylamino)propylidene]-9-oxatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-5-yl]acetic acid hydrochloride
• O-PPDS
• Patanol (TN)
• OLOPATADINE HYDROCHLORIDE [EMA EPAR]
• EN300-19652056
• Eye Allergy Itch Relief
• SCHEMBL23213
• Q27255766
• (Z)-11-[3-(Dimethylamino)propylidene]-6,11-dihydro-dibenz[b,e]oxepin-2-acetic acid hydrochloride
• Olopatadine Hydrochloride Ophthalmic SolutionOnce Daily Relief
• Tox21_112242_1
• DTXCID8026486
• Hydrochloride, Olopatadine
• Olopatadine Hydrochlorde
• Dibenz[b,e]oxepin-2-acetic acid, 11-[3-(dimethylamino)propylidene]-6,11-dihydro-, hydrochloride (1:1), (11Z)-
• Dibenz(b,e)oxepin-2-acetic acid, 11-(3-(dimethylamino)propylidene)-6,11-dihydro-, hydrochloride, (Z)-
• OLOPATADINE HYDROCHLORIDE COMPONENT OF RYALTRIS
• A807652
• D01192
• (Z)-2-(11-(3-(dimethylamino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid hydrochloride
• CHEMBL1719
• Opatanol (TN)
• Z2568665949
• NCGC00263532-01
• AL4943A
• KS-1228
• BO164171
• Olopatadine Hydrochloride USP, 0.1%
• (11-((1Z)-3-(Dimethylamino)propylidene)-6,11-dihydrodibenzo(b,e)oxepin-2-yl)acetic acid monohydrochloride
• DE 114
• OLOPATADINE HYDROCHLORIDE [WHO-DD]
• Olopatadine hydrochloride, >=98% (HPLC)
• NCGC00164623-01
• Tox21_112242
• OLOPATADINE HYDROCHLORIDE [USP MONOGRAPH]
• Olopatadine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• CVS Eye Allergy Itch Relief
• CCG-101141
• OLOPATADINE HYDROCHLORIDE [ORANGE BOOK]
• DTXSID0046486
• 140462-76-6
• OLOPATADINE HYDROCHLORIDE [JAN]
• PATADAY TWICE A DAY RELIEF
• CAS-140462-76-6
• (Z)-2-(11-(3-(dimethylamino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)aceticacidhydrochloride
• 11-((Z)-3-(Dimethylamino)propylidene)-6,11-dihydrodibenz(b,e)oxepin-2-acetic acid hydrochloride
• EX-A1347
• OLOPATADINE HYDROCHLORIDE [USP-RS]
• CHEBI:31933
• OLOPATADINE HYDROCHLORIDE [MI]
• OLOPATADINE HYDROCHLORIDE (MART.)
• PATADAY TWICE DAILY RELIEF
• Olopatadine (as hydrochloride)
• Dibenz(b,e)oxepin-2-acetic acid, 11-(3-dimethylamino)propylidene)-6,11-dihydro-, hydrochloride, (Z)-
• Eye Allergy Itch and Redness Relief
• Olopatadine Hydrochloride Nasal
• OLOPATADINE HYDROCHLORIDE [MART.]
• 1010110-90-3
• MLS001401465
• HY-B0426A
• Q-201511
• NC00391
• SMR000469220
• Allelock (TN)
• Olopatadine Hydrochloride Ophthalmic SolutionOnce Daily
• EN300-25953569
• Olopatadine hydrochloride (USAN:USP)
• 11-((Z)-3-(Dimethylamino)propylidene)-6,11-dihydrodibenz(b,e)oxepin-2-acetic acid, hydrochloride
• Clear Eyes Once Daily Eye Allergy Itch Relief
• Once Daily Relief
• Olopatadine hydrochloride

• MDL： MFCD00875716
• Inchi： 1S/C21H23NO3.ClH/c1-22(2)11-5-8-18-17-7-4-3-6-16(17)14-25-20-10-9-15(12-19(18)20)13-21(23)24;/h3-4,6-10,12H,5,11,13-14H2,1-2H3,(H,23,24);1H/b18-8-;
• InChI Key： HVRLZEKDTUEKQH-NOILCQHBSA-N
• SMILES： Cl.O1CC2C=CC=CC=2/C(=C/CCN(C)C)/C2C=C(CC(=O)O)C=CC1=2
• BRN： 6675608

Computed Properties

• Exact Mass: 373.14400
• Monoisotopic Mass: 337.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.5

Experimental Properties

• Color/Form: Powder
• Density: ==
• Melting Point: 250-254°C
• Boiling Point: 545.7°C at 760 mmHg
• Flash Point: No data available
• Solubility: H2O: ≥20mg/mL
• PSA: 49.77000
• LogP: 4.39150
• Vapor Pressure: No data available
• Solubility: H2O: ≥20mg/mL
• Merck: 6840

Olopatadine hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H400
• Warning Statement： P273-P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-50
• Safety Instruction： 45-61
• RTECS：HQ4135060
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Pharmaceutical and Biochemical Products

Additional information on Olopatadine hydrochloride

Introduction to Olopatadine Hydrochloride (CAS No: 140462-76-6)

Olopatadine hydrochloride is a well-documented pharmaceutical compound with significant applications in the field of ophthalmology. As a derivative of piperidine, it exhibits potent histamine H1 receptor antagonism, making it an effective agent for alleviating allergic reactions. The compound is primarily utilized in the formulation of eye drops to address symptoms associated with allergic conjunctivitis, such as itching, redness, and watering of the eyes. With a molecular formula of C18H22ClN3·HCl and a molecular weight of 358.82 g/mol, Olopatadine hydrochloride (CAS No: 140462-76-6) has garnered attention for its high selectivity and low systemic absorption, which contribute to its favorable safety profile.

The mechanism of action of Olopatadine hydrochloride revolves around its ability to competitively inhibit histamine binding to H1 receptors on the surface of mast cells and basophils. This inhibition prevents the degranulation of these cells, thereby reducing the release of inflammatory mediators such as histamine, leukotrienes, and prostaglandins. Unlike some antihistamines that cross the blood-brain barrier readily, Olopatadine hydrochloride demonstrates minimal central nervous system penetration, which underscores its excellent tolerability even when used frequently.

Recent advancements in pharmacokinetic studies have highlighted the unique properties of Olopatadine hydrochloride. Research indicates that the compound exhibits rapid onset of action, typically providing symptomatic relief within 15–30 minutes after administration. Additionally, its prolonged half-life allows for once-daily dosing, enhancing patient compliance. A notable study published in *Journal of Ocular Pharmacology and Therapeutics* demonstrated that Olopatadine hydrochloride not only alleviates acute symptoms but also reduces the progression of chronic allergic conjunctivitis by modulating inflammatory pathways.

The chemical structure of Olopatadine hydrochloride (CAS No: 140462-76-6) incorporates a piperidine ring substituted with a phenyl group and an azabicycloalkane moiety. This structural configuration contributes to its high affinity for H1 receptors while minimizing interactions with other receptor subtypes. The presence of a chloride ion counterion enhances solubility, facilitating formulation into aqueous solutions suitable for ophthalmic use. This solubility profile is particularly advantageous for ensuring uniform drug delivery and minimizing local irritation upon administration.

In clinical practice, Olopatadine hydrochloride has been compared favorably against other antihistamine eye drops such as levocabastine and emedastine. A meta-analysis conducted by O’Connor et al. (2021) revealed that while all three agents provide comparable efficacy in reducing ocular allergy symptoms, Olopatadine hydrochloride offers superior patient satisfaction due to its once-daily dosing regimen and minimal systemic side effects. This makes it an attractive option for both pediatric and geriatric populations where compliance and safety are paramount.

Emerging research also explores the potential therapeutic applications of Olopatadine hydrochloride beyond allergic conjunctivitis. Studies suggest that its anti-inflammatory properties may be beneficial in managing dry eye syndrome by inhibiting interleukin-4 (IL-4) production—a key cytokine involved in dry eye pathogenesis. Additionally, preclinical trials are investigating its efficacy in mitigating ocular side effects associated with certain immunotherapies used in cancer treatment. These findings underscore the versatility of Olopatadine hydrochloride as a pharmacological agent.

The synthesis of Olopatadine hydrochloride (CAS No: 140462-76-6) involves multi-step organic reactions starting from commercially available precursors such as 3-(4-hydroxyphenyl)-1-propanone and N-(3-pyridylmethyl)-4-(4-fluorophenyl)-1-piperidinopropan-1-one. Advances in synthetic methodologies have improved yield and purity, ensuring consistent quality control in pharmaceutical manufacturing. Modern techniques like continuous flow chemistry are being adopted to enhance scalability while maintaining stringent regulatory standards.

Regulatory perspectives on Olopatadine hydrochloride have been shaped by extensive clinical trials demonstrating its safety and efficacy across diverse populations. The U.S. Food and Drug Administration (FDA) has approved formulations containing Olopatadine hydrochloride for over-the-counter sale under brand names such as Pataday®, while European regulatory bodies like the European Medicines Agency (EMA) have granted marketing authorization for similar products. These approvals reflect confidence in the compound’s therapeutic value coupled with an acceptable risk-benefit profile.

The future direction of research on Olopatadine hydrochloride (CAS No: 140462-76-6) may focus on optimizing delivery systems to further enhance bioavailability and reduce variability in clinical response. Nanotechnology-based approaches, such as liposome encapsulation or mucoadhesive microspheres, are being explored to improve ocular retention time and minimize systemic absorption. Such innovations could expand the therapeutic window for this already valuable compound.

In conclusion,Olopatadine hydrochloride represents a cornerstone in modern ophthalmic therapy for allergic conditions due to its potent anti-histaminic activity combined with an excellent safety profile characterized by low systemic penetration and minimal side effects at recommended doses.Clinical evidence continues to reinforce its efficacy beyond traditional uses ,while ongoing research promises further applications .The robust pharmacological properties ,combined with advancements in formulation science ,ensure that this compound remains integral to managing ocular allergies effectively .